Cas no 135355-98-5 (4-Thiazolecarboxamide,2-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, hydrate (2:1), (2R-cis)- (9CI))

• Product Name: 4-Thiazolecarboxamide,2-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, hydrate (2:1), (2R-cis)- (9CI)
• CAS No: 135355-98-5
• MF: C₁₈H₂₆N₄O₇S₂
• MW: 474.551641941071
• CID: 210934
• PubChem ID: 188910
• Update Time: 2025-04-19

4-Thiazolecarboxamide,2-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, hydrate (2:1), (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide,2-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, hydrate (2:1), (2R-cis)- (9CI)
• 2',3'-dideoxytiazofurin
• 4-Thiazolecarboxamide,2-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, hydrate (2:1), (2R-cis)- (9...
• 2-(2',3'-Dideoxyglyceropentafuranosyl)thiazole-4-carboxamide
• 2-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,3-thiazole-4-carboxamide hydrate (2:1)
• 2-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxamide;hydrate
• DTXSID80928970
• 135355-98-5
• 2-[5-(Hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboximidic acid--water (2/1)

• Inchi： 1S/2C9H12N2O3S.H2O/c2*10-8(13)6-4-15-9(11-6)7-2-1-5(3-12)14-7;/h2*4-5,7,12H,1-3H2,(H2,10,13);1H2/t2*5-,7+;/m00./s1
• InChI Key： RBZNREKBGSMXQX-NDIQRBAYSA-N
• SMILES： S1C=C(C(N)=O)N=C1[C@H]1CC[C@@H](CO)O1.S1C=C(C(N)=O)N=C1[C@H]1CC[C@@H](CO)O1.O

Computed Properties

• Exact Mass: 474.124
• Monoisotopic Mass: 474.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 503.5°Cat760mmHg
• Flash Point: 258.3°C